5(6)-CARBOXYNAPHTHOFLUORESCEIN
5(6)-CARBOXYNAPHTHOFLUORESCEIN
pH-dependent fluorophore (pKa=7.6) with red fluorescence at pH 9 (Ex/Em: 598/668 nm), fluorescence shifs to shorter wavelengths (Ex/Em: 512/567nm) at neutral or acidic pH environments.
Brand Name:
Vulcanchem
CAS No.:
128724-35-6
VCID:
VC0140640
InChI:
InChI=1S/C28H18O3/c1-16-3-2-4-19(13-16)26-24-9-5-17-14-20(29)7-11-22(17)27(24)31-28-23-12-8-21(30)15-18(23)6-10-25(26)28/h2-15,29H,1H3
SMILES:
CC1=CC=CC(=C1)C2=C3C=CC4=CC(=O)C=CC4=C3OC5=C2C=CC6=C5C=CC(=C6)O
Molecular Formula:
C28H18O3
Molecular Weight:
402.4 g/mol
5(6)-CARBOXYNAPHTHOFLUORESCEIN
CAS No.: 128724-35-6
Cat. No.: VC0140640
Molecular Formula: C28H18O3
Molecular Weight: 402.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | pH-dependent fluorophore (pKa=7.6) with red fluorescence at pH 9 (Ex/Em: 598/668 nm), fluorescence shifs to shorter wavelengths (Ex/Em: 512/567nm) at neutral or acidic pH environments. |
|---|---|
| CAS No. | 128724-35-6 |
| Molecular Formula | C28H18O3 |
| Molecular Weight | 402.4 g/mol |
| IUPAC Name | 19-hydroxy-13-(3-methylphenyl)-2-oxapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1(14),3,5,8,10,12,15,17(22),18,20-decaen-7-one |
| Standard InChI | InChI=1S/C28H18O3/c1-16-3-2-4-19(13-16)26-24-9-5-17-14-20(29)7-11-22(17)27(24)31-28-23-12-8-21(30)15-18(23)6-10-25(26)28/h2-15,29H,1H3 |
| Standard InChI Key | SHYSWDIJAFDQED-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC(=C1)C2=C3C=CC4=CC(=O)C=CC4=C3OC5=C2C=CC6=C5C=CC(=C6)O |
| Canonical SMILES | CC1=CC(=CC=C1)C2=C3C=CC4=CC(=O)C=CC4=C3OC5=C2C=CC6=C5C=CC(=C6)O |
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